Cas no 2228499-10-1 (1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2228499-10-1
• MF: C₆H₄ClF₃OS
• MW: 216.608570098877
• CID: 6420013
• PubChem ID: 165709045
• Update Time: 2025-06-12

1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1955866
• 2228499-10-1

• Inchi： 1S/C6H4ClF3OS/c7-4-1-3(2-12-4)5(11)6(8,9)10/h1-2,5,11H
• InChI Key： UJIHZGNBWLSEBT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 215.9623481g/mol
• Monoisotopic Mass: 215.9623481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol

Professional Introduction to Compound with CAS No. 2228499-10-1 and Product Name: 1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol

The compound identified by the CAS number 2228499-10-1 and the product name 1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a chlorothiophene moiety linked to a trifluoroethyl group, which imparts unique electronic and steric properties that are highly valuable in medicinal chemistry.

Recent research has highlighted the importance of 5-chlorothiophene derivatives in the synthesis of bioactive molecules. The presence of the chlorine atom at the 5-position of the thiophene ring enhances the electrophilicity of the ring, making it a versatile scaffold for further functionalization. This characteristic has been exploited in the design of novel compounds targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The introduction of a trifluoroethyl group at the 1-position introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity to biological targets.

The compound 1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol has been synthesized through a multi-step process that involves nucleophilic substitution reactions and protecting group strategies. The synthesis begins with the preparation of 5-chlorothiophene, which is then coupled with a trifluoromethylating agent to introduce the trifluoroethyl side chain. Subsequent functionalization at the 3-position of the thiophene ring yields the desired product. This synthetic route highlights the compound's accessibility and scalability, which are critical factors in its potential industrial application.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits promising pharmacological properties. The combination of the chlorothiophene and trifluoroethyl moieties suggests potential interactions with enzymes and receptors involved in disease pathways. For instance, derivatives of this type have shown inhibitory effects on kinases and other enzymes implicated in cancer progression. Additionally, the fluorinated side chain may enhance binding affinity by increasing lipophilicity and reducing susceptibility to metabolic degradation.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into molecular structures often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. In the context of 1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol, the trifluoroethyl group is expected to contribute to these favorable properties while also influencing electronic effects that can modulate reactivity at biological targets.

Advances in computational chemistry have further accelerated the discovery process for compounds like this one. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead structures before experimental synthesis. By leveraging virtual screening platforms, scientists can rapidly identify analogs of 1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol that may exhibit enhanced potency or selectivity. This approach has been instrumental in identifying novel therapeutic agents with minimal off-target effects.

The integration of machine learning algorithms into drug discovery pipelines has also revolutionized how compounds are designed and evaluated. These algorithms can analyze vast datasets to identify patterns that correlate with biological activity, enabling more targeted synthesis efforts. In collaboration with experimental chemists, computational methods have been used to prioritize candidates for further investigation based on their predicted pharmacological profiles.

Future research directions for this compound include exploring its potential as an intermediate in more complex drug molecules. By systematically modifying substituents on both the chlorothiophene and trifluoroethyl portions of the structure, chemists can generate libraries of derivatives with tailored properties. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying lead compounds for clinical development.

The broader significance of this compound lies in its contribution to advancing chemical biology research. As our understanding of disease mechanisms deepens, so does our need for innovative molecular tools to probe these processes. Compounds like 1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol serve as building blocks for understanding how specific chemical modifications influence biological function.

In conclusion,1-(5-chlorothiophen-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2228499-10-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. Through interdisciplinary approaches combining synthetic chemistry、biological evaluation、and computational modeling，this compound exemplifies how cutting-edge science can drive progress toward new treatments that improve human health.